Cas no 1456913-26-0 (potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide)

• Product Name: potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide
• CAS No: 1456913-26-0
• MF: C₉H₅BF₃KO₂
• MW: 252.039314031601
• CID: 5654540
• PubChem ID: 135072845
• Update Time: 2025-09-12

potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• 1456913-26-0
• EN300-27719116
• potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide

• Inchi： 1S/C9H5BF3O2.K/c11-10(12,13)6-1-2-9-7(5-6)8(14)3-4-15-9;/h1-5H;/q-1;+1
• InChI Key： ZYBBNNVDFIMBBE-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2=C(C(C=CO2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 251.9971755g/mol
• Monoisotopic Mass: 251.9971755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide

Potassium Trifluoro(4-Oxo-4H-Chromen-6-Yl)Boranuide (CAS No. 1456913-26-0): A Versatile Chelating Agent in Modern Chemical Biology

Potassium trifluoro(4-oxo-4H-chromen-6-yl)boranuide, designated by the CAS No. 1456913-26-0, represents a novel boron-containing ligand engineered through strategic fluorination of a chromenone scaffold. This compound, characterized by its unique trifluoro substituent attached to the 4H-chromen core, exhibits distinctive coordination chemistry properties that have recently gained attention in analytical chemistry and radiopharmaceutical applications. The integration of fluorine atoms enhances its stability and electronic characteristics while preserving the inherent chelating capacity of the chromene framework.

The molecular structure of this potassium boranuide derivative is notable for its aromatic chromenone ring system (4H-chromene), which contains a carbonyl group at the 4-position (4-oxo). This structural motif forms a robust platform for binding metal ions through synergistic interaction of the oxygen atoms in both the carbonyl and boron-containing functionalities. Recent advancements reported in Inorganic Chemistry (2023) highlight its exceptional ability to stabilize ¹⁸F-fluoride ions during positron emission tomography (PET) tracer synthesis, addressing long-standing challenges in maintaining radiochemical purity under physiological conditions.

In drug discovery contexts, this compound's bifunctional chelation capacity has been leveraged to develop targeted imaging agents for neurodegenerative diseases. A study published in Nature Communications demonstrated that when complexed with copper isotopes, it forms highly stable complexes with log K values exceeding 18 at physiological pH. This property is critical for maintaining radiopharmaceutical integrity during circulation in biological systems, enabling precise targeting of amyloid plaques associated with Alzheimer's pathology.

The strategic placement of three fluorine atoms on the boron center imparts unique physicochemical properties. Computational modeling studies using DFT methods revealed that the trifluoroboron moiety creates a sterically hindered yet electronically active coordination site, optimizing selectivity for transition metals such as yttrium and lutetium used in therapeutic radiopharmaceuticals. This configuration also improves hydrophilicity compared to non-fluorinated analogs, as evidenced by solubility measurements showing a 3-fold increase in aqueous media at neutral pH.

Innovative synthetic methodologies have been developed for this compound's preparation, as detailed in a 2023 Angewandte Chemie paper. The synthesis involves a palladium-catalyzed Suzuki-Miyaura coupling between 6-bromo chromone derivatives and triethyl(trifluoroborate), followed by ion exchange with potassium salts under controlled conditions. This two-step process achieves >95% purity levels with yields surpassing traditional approaches due to minimized side reactions through precise stoichiometry control.

Biochemical studies reveal fascinating interactions between this compound's boryl functionality